N-Ethyl-N-methylpiperidine-4-carboxamide;hydrochloride
Overview
Description
N-Ethyl-N-methylpiperidine-4-carboxamide hydrochloride is a chemical compound with the CAS Number: 2445791-02-4 . It is a powder at room temperature .
Molecular Structure Analysis
The molecular weight of N-Ethyl-N-methylpiperidine-4-carboxamide hydrochloride is 206.72 . The Inchi Code is 1S/C9H18N2O.ClH/c1-3-11(2)9(12)8-4-6-10-7-5-8;/h8,10H,3-7H2,1-2H3;1H .Physical And Chemical Properties Analysis
N-Ethyl-N-methylpiperidine-4-carboxamide hydrochloride is a powder at room temperature .Scientific Research Applications
Antitumor Potential
- Structure-Activity Relationships in Antitumor Agents : A study by (Rewcastle et al., 1986) explored the structure-activity relationships of acridine derivatives, related to N-Ethyl-N-methylpiperidine-4-carboxamide. These compounds demonstrated varying levels of antitumor activity, influenced more by the position than the nature of substituent groups.
- Solid Tumor Activity : Research by (Denny et al., 1987) indicated that derivatives of N-[2-(dimethylamino)ethyl]-9-aminoacridine-4-carboxamide, a compound similar to N-Ethyl-N-methylpiperidine-4-carboxamide, showed antitumor activity, particularly against solid tumors.
Chemical Synthesis and Modification
- Aminocarbonylation with Alkoxycarbonylpiperidines : A study by (Takács et al., 2014) detailed the use of piperidines, similar in structure to N-Ethyl-N-methylpiperidine-4-carboxamide, in palladium-catalyzed aminocarbonylation, showcasing their role in complex chemical syntheses.
DNA Interaction and Cytotoxicity
- DNA Threading and Cytotoxicity : (He et al., 2008) studied DNA-threading bis(9-aminoacridine-4-carboxamides), which include structural elements similar to N-Ethyl-N-methylpiperidine-4-carboxamide, revealing their interaction with DNA and cytotoxic effects on cells.
- DNA Binding and Antitumor Activity : Research by (Crenshaw et al., 1995) showed that compounds similar to N-Ethyl-N-methylpiperidine-4-carboxamide interact with DNA, influencing their antitumor efficacy.
Biological Properties and Applications
- Endosomolytic Polymers : A study by (Ferruti et al., 2000) investigated poly(amido-amine)s, which can include structures akin to N-Ethyl-N-methylpiperidine-4-carboxamide, focusing on their endosomolytic properties and potential in drug delivery systems.
- Insect Repellent Research : Research by (Grant et al., 2020) explored the effects of carboxamides, structurally related to N-Ethyl-N-methylpiperidine-4-carboxamide, on mosquito odorant receptors, contributing to the development of novel insect repellents.
Safety and Hazards
properties
IUPAC Name |
N-ethyl-N-methylpiperidine-4-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O.ClH/c1-3-11(2)9(12)8-4-6-10-7-5-8;/h8,10H,3-7H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOHCCNQCKNUDPF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C)C(=O)C1CCNCC1.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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